Cas no 2324692-00-2 (Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate)

• Product Name: Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate
• CAS No: 2324692-00-2
• MF: C₂₂H₂₇NO₄
• MW: 369.45408654213
• CID: 5012695
• PubChem ID: 134162534
• Update Time: 2025-05-26

Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate
• 2324692-00-2
• F1911-4118
• starbld0014491
• ethyl trans-1-benzyl-4-(24-dimethoxyphenyl)pyrrolidine-3-carboxylate
• Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C22H27NO4/c1-4-27-22(24)20-15-23(13-16-8-6-5-7-9-16)14-19(20)18-11-10-17(25-2)12-21(18)26-3/h5-12,19-20H,4,13-15H2,1-3H3
• InChI Key： BCOIIKMHWFVVSN-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CN(CC2C=CC=CC=2)CC1C1C=CC(=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 369.19400834g/mol
• Monoisotopic Mass: 369.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 48

Additional information on Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate

Research Briefing on Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS: 2324692-00-2)

Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate (CAS: 2324692-00-2) is a synthetic pyrrolidine derivative that has recently garnered attention in the field of medicinal chemistry due to its potential pharmacological applications. This compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activity and therapeutic potential. The presence of a benzyl group and dimethoxyphenyl moiety suggests possible interactions with various biological targets, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and optimization of Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate, with particular emphasis on improving its yield and purity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and assess its stability under various conditions. These efforts are crucial for ensuring the reproducibility of results in subsequent pharmacological evaluations.

Preliminary in vitro studies have demonstrated that Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential as an anti-inflammatory agent. Researchers are currently investigating its mechanism of action, with early results suggesting that the compound may modulate key signaling pathways, such as NF-κB, which play a central role in inflammation.

In addition to its anti-inflammatory properties, Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate has shown promise in preliminary screenings for antimicrobial activity. Tests against a panel of Gram-positive and Gram-negative bacteria have revealed selective inhibition, particularly against Staphylococcus aureus. These results, while preliminary, highlight the compound's potential as a scaffold for the development of novel antibiotics, especially in the face of rising antibiotic resistance.

The pharmacokinetic profile of Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate is currently under investigation. Early ADME (Absorption, Distribution, Metabolism, and Excretion) studies suggest that the compound exhibits reasonable bioavailability and metabolic stability, although further optimization may be required to enhance its drug-like properties. Researchers are particularly interested in understanding the metabolic pathways involved in its breakdown, as this information will be critical for future drug development efforts.

Looking ahead, the research community is keen to explore the full therapeutic potential of Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate. Planned studies include more comprehensive in vivo evaluations to assess its efficacy and safety profile in animal models of disease. Additionally, structure-activity relationship (SAR) studies are underway to identify key structural features responsible for its biological activity, which could lead to the development of more potent analogs.

In conclusion, Ethyl 1-benzyl-4-(2,4-dimethoxyphenyl)pyrrolidine-3-carboxylate represents an exciting area of research in medicinal chemistry. Its demonstrated biological activities, coupled with its synthetic accessibility, make it a valuable compound for further investigation. As research progresses, this molecule may serve as a foundation for the development of new therapeutic agents targeting inflammation and microbial infections, addressing critical unmet medical needs.